![molecular formula C8H9NO3 B110684 Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate CAS No. 6375-89-9](/img/structure/B110684.png)
Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
Overview
Description
“Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate” is a chemical compound with the empirical formula C6H6N2O3 . It is a solid substance . This compound is a metabolite of Tryptophan-niacin . It is derived from Cordyceps bassiana, a species of Cordyceps that has anti-oxidative, anti-cancer, anti-inflammatory, anti-diabetic, anti-obesity, anti-angiogenic, and anti-nociceptive activities .
Molecular Structure Analysis
The molecular weight of this compound is 154.12 . The SMILES string representation of its structure is O=C1N©N=C(C(O)=O)C=C1 .Physical And Chemical Properties Analysis
This compound is a solid . Its melting point is 138.3-139.2 °C . The density is predicted to be 1.227±0.06 g/cm3 .Scientific Research Applications
Diversity-Oriented Synthesis
Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate plays a crucial role in the diversity-oriented synthesis of carboxamides. It has been used to create a variety of N-substituted methyl 4-aryl-6-oxo-1,6-dihydropyridine-3-carboxylates through a simple five-step process. This synthesis is pivotal for the development of a library of compounds with potential applications in various fields, including medicinal chemistry (Baškovč et al., 2012).
Novel Compound Synthesis
Research has also focused on synthesizing new forms of methyl 4-aryl-6-oxo-5-cyano-1,6-dihydropyridine-2-carboxylates and related acids. These compounds are created by reacting methyl esters of acylpyruvic acids with malononitrile and cyanoacetamide, respectively, showcasing the chemical's versatility in creating novel compounds (Maryasov et al., 2021).
Antimicrobial and Antifungal Agent Development
A significant application of this chemical is in developing antimicrobial and antifungal agents. Synthesized derivatives of 6-oxo-pyridine-3-carboxamide, for instance, have shown broad-spectrum antibacterial activity. These developments are crucial in addressing the growing need for new antimicrobial agents (El-Sehrawi et al., 2015).
Methodological Innovations in Organic Chemistry
The compound has been used in methodological innovations, such as the preparation of various substituted methyl 4-oxo-1,4-dihydropyridine-3-carboxylates. This method demonstrates the compound's role in expanding the toolkit of organic synthesis, offering new pathways for chemical transformations (Zanakhov et al., 2022).
NMR Studies and Structural Characterization
It also finds use in nuclear magnetic resonance (NMR) studies for structural characterization of related compounds. For example, the one-bond chlorine-isotope effect in 13C NMR has been applied to compounds like methyl 3,4,5-trichloro-1-methyl-6-oxo-1,6-dihydropyridine-2-carboxylic acid methyl ester, illustrating its utility in solving structural problems in chlorinated compounds (Irvine et al., 2008).
Pharmaceutical Intermediates Manufacturing
This compound is also vital in the manufacture of pharmaceutical intermediates. An example is its role in the improved synthesis route for ethyl 5-cyano-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate, a key intermediate in preparing P2Y12 antagonists. This highlights its importance in the pharmaceutical industry (Bell et al., 2012).
Mechanism of Action
Target of Action
“Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate” primarily targets the AP-1 mediated luciferase activity . AP-1 is a transcription factor that regulates gene expression in response to a variety of stimuli, including cytokines, growth factors, stress, and bacterial and viral infections .
Mode of Action
The compound interacts with its target by blocking the AP-1 mediated luciferase activity . This implies that it has an anti-inflammatory function, as AP-1 is involved in cellular processes such as differentiation, proliferation, and apoptosis .
Biochemical Pathways
The compound affects the AP-1 pathway, which plays a crucial role in the regulation of inflammatory responses . By blocking AP-1 activity, it can potentially modulate the downstream effects of this pathway, including the expression of pro-inflammatory genes .
Pharmacokinetics
The compound’s molecular weight (16716) and predicted properties such as melting point (1383-1392 °C), boiling point (3074±350 °C), and density (1227±006 g/cm3) suggest that it may have reasonable bioavailability .
Result of Action
The molecular and cellular effects of the compound’s action are primarily related to its anti-inflammatory function . By blocking AP-1 activity, it can potentially reduce the expression of pro-inflammatory genes and thus mitigate inflammatory responses .
Action Environment
Like all chemical compounds, its stability and efficacy could potentially be influenced by factors such as temperature, ph, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
It is known that this compound is derived from Cordyceps bassiana, a species known for its anti-oxidative, anti-cancer, anti-inflammatory, anti-diabetic, anti-obesity, anti-angiogenic, and anti-nociceptive activities
Cellular Effects
It is known to target and block AP-1-mediated luciferase activity, implying it has an anti-inflammatory function .
Molecular Mechanism
It is known to exert its effects at the molecular level by blocking AP-1-mediated luciferase activity
Properties
IUPAC Name |
methyl 1-methyl-6-oxopyridine-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO3/c1-9-5-6(8(11)12-2)3-4-7(9)10/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXXHEBJCBBMISD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=CC1=O)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30344505 | |
Record name | Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30344505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6375-89-9 | |
Record name | Methyl 1-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30344505 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | METHYL 1,6-DIHYDRO-1-METHYL-6-OXO-3-PYRIDINECARBOXYLATE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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